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Compound of Interest

Compound Name: Butyl phenylcarbamodithioate

Cat. No.: B077474

A Comparative Guide: Sodium
Dibutyldithiocarbamate vs. Aryl
Dithiocarbamates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the well-characterized vulcanization accelerator
and biocide, Sodium Dibutyldithiocarbamate, with the broader class of aryl dithiocarbamates.
Due to a significant lack of available data for the specific compound "Butyl
phenylcarbamodithioate,” this document will focus on the known properties and experimental
data for Sodium dibutyldithiocarbamate and draw general comparisons to aryl
dithiocarbamates where possible.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of these compounds is crucial
for their application in research and development. The available data for Sodium
dibutyldithiocarbamate is summarized below. Unfortunately, specific data for Butyl
phenylcarbamodithioate is not readily available in the scientific literature.
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Sodium Butyl

Property ) L L
dibutyldithiocarbamate phenylcarbamodithioate
Butyl Namate, Tepidone, Phenyl N-

Synonyms -
Accelerator TP butylcarbamodithioate

CAS Number 136-30-1 Not Found

Molecular Formula CoH1sNNaS:2 C11H1sNS2

Molecular Weight 227.37 g/mol Not Found

Appearance White to light yellow solid Not Found

Melting Point 123 - 125°C Not Found

Boiling Point 257.7°C at 760 mmHg Not Found

Density 1.09 g/cm3[1] Not Found

- ) Likely insoluble in water,
Solubility Soluble in water

soluble in organic solvents

Note: The properties of aryl halides suggest that aryl dithiocarbamates, like the theoretical
Butyl phenylcarbamodithioate, would exhibit lower polarity and water solubility compared to
their alkyl counterparts due to the hydrophobic nature of the phenyl group.[2][3]

Mechanism of Action and Applications

Dithiocarbamates, as a class, exhibit a broad range of biological activities primarily attributed to
their ability to chelate metal ions and interact with sulfhydryl groups in enzymes.[1][4]

Sodium Dibutyldithiocarbamate

Primary Applications:
e Agriculture: Widely used as a fungicide and pesticide.[5]

 Industrial: Employed as a vulcanization accelerator in the rubber industry.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Dithiocarbamates/
https://www.benchchem.com/product/b077474?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Aryl_Halides/Properties_of_Aryl_Halides
https://www.chem.ucalgary.ca/courses/350/Carey5th/Ch23/ch23-1.html
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Dithiocarbamates/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10610574/
https://encyclopedia.pub/entry/20381
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

» Bioremediation: Its strong metal-chelating properties are utilized for removing heavy metals
from wastewater.[6][7]

Mechanism of Action:

The primary mechanism of action for dithiocarbamates involves the inhibition of various
enzymes, particularly those containing metal ions (metalloenzymes) or critical thiol groups.[1][8]
This inhibition disrupts essential metabolic processes in target organisms like fungi.

e Enzyme Inhibition: Dithiocarbamates can chelate essential metal cofactors (e.g., Cu?*, Zn2*)
within enzymes, rendering them inactive.

o Redox Activity: They can also undergo redox cycling, leading to the generation of reactive
oxygen species (ROS) and inducing oxidative stress within cells. The disulfide form of
dithiocarbamates can directly oxidize thiol groups on proteins, such as caspases, thereby
inhibiting apoptosis.[9]

Aryl Dithiocarbamates (General)

While specific data for Butyl phenylcarbamodithioate is unavailable, the introduction of an
aryl group can influence the compound's biological activity and potential applications. The
phenyl group can affect the compound's lipophilicity, which may enhance its ability to penetrate
cell membranes. The electronic properties of the aryl ring can also modulate the chelating and
redox properties of the dithiocarbamate moiety.

Experimental Data & Protocols

This section presents available experimental data for Sodium dibutyldithiocarbamate, focusing
on its antifungal activity and metal chelation capacity.

Antifungal Activity of Dithiocarbamate Derivatives

Objective: To evaluate the in vitro antifungal activity of synthesized dithiocarbamate esters
against Fusarium oxysporum f. sp. albedinis (Foa).

Experimental Protocol:
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e Compound Preparation: Dithiocarbamic esters were synthesized by condensing a lithium
dithiocarbamate salt with various natural substances.[10] The compounds were dissolved in
dimethyl sulfoxide (DMSO) to achieve concentrations of 10, 20, 40, 60, 100, and 200 ppm.
[10]

e Fungal Culture: The phytopathogenic fungus Foa was cultured on Potato Dextrose Agar
(PDA) plates.

« Inhibition Assay: The dissolved dithiocarbamate solutions were added to the PDA plates.
Control plates contained only DMSO. The plates were incubated at 22°C.[10]

o Data Analysis: The diameter of fungal colony growth was measured, and the percentage of
inhibition (pl) was calculated relative to the control plates.[10]

Results:

The study demonstrated that the antifungal activity of dithiocarbamate esters is influenced by
the nature of the alkyl or aryl substituent. For instance, at a concentration of 200 ppm,
compounds with dimethyl, piperidine, and trimethylpiperidine substituents showed significant
mycelial growth inhibition of Foa.[10]

Metal Chelation by Sodium Dibutyldithiocarbamate

Objective: To demonstrate the ability of Sodium dibutyldithiocarbamate to chelate and
precipitate heavy metal ions from aqueous solutions.

Experimental Protocol:

e Solution Preparation: Prepare an aqueous solution containing a known concentration of a
heavy metal salt (e.g., copper sulfate, lead nitrate).

o Chelation Reaction: Add an aqueous solution of Sodium dibutyldithiocarbamate to the heavy
metal solution at room temperature.[6][7]

o Observation: Observe the formation of an insoluble precipitate, which is the metal-
dithiocarbamate complex.[6][7]
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e Separation and Analysis: The precipitate can be separated by filtration. The concentration of
the remaining metal ions in the filtrate can be determined using techniques like Atomic
Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-
MS) to quantify the removal efficiency.

Expected Outcome:

Sodium dibutyldithiocarbamate is an effective chelating agent that forms stable, insoluble
complexes with a wide range of heavy metal ions, leading to their precipitation from the
solution.[6][7]

Visualizing Mechanisms and Workflows
Dithiocarbamate Synthesis and Chelation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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